N2-(4-chlorophenyl)-N4-(3-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

• IUPAC Name: 4-N-(4-chlorophenyl)-2-N-(3-methoxyphenyl)-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C20H21ClN6O.ClH/c1-28-17-6-4-5-16(13-17)23-19-24-18(22-15-9-7-14(21)8-10-15)25-20(26-19)27-11-2-3-12-27;/h4-10,13H,2-3,11-12H2,1H3,(H2,22,23,24,25,26);1H
• InChI Key: ZYAMEMAIHRIHQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC2=NC(=NC(=N2)NC3=CC=C(C=C3)Cl)N4CCCC4.Cl
• Molecular Formula: C20H22Cl2N6O
• Molecular Weight: 433.3 g/mol

Description

N2-(4-chlorophenyl)-N4-(3-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C20H22Cl2N6O and its molecular weight is 433.34. The purity is usually 95%.
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Scientific Research Applications

Organocatalysis

Diamine derivatives of α,α-diphenyl-(S)-prolinol, which share structural similarities with N2-(4-chlorophenyl)-N4-(3-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride, have been synthesized and evaluated as bifunctional organocatalysts in asymmetric Michael and Mannich addition reactions. These compounds demonstrate the potential of similar diamine derivatives in facilitating various organic transformations with high enantioselectivity (Reyes-Rangel et al., 2016).

Anticancer Activities

Research on nitrogen heterocycles, including structures analogous to the one , has shown significant antioxidant and antitumor activities. These compounds have been evaluated for their efficacy against cancer cell lines, indicating the potential therapeutic applications of such molecules (El-Moneim et al., 2011).

Luminescent Properties

The interaction of similar triazine derivatives with metals has been explored to create complexes with strong violet luminescence, suggesting their utility in the development of new luminescent materials for potential applications in optoelectronics and sensing technologies (Mikhailov et al., 2017).

Corrosion Inhibition

Synthesized triazine derivatives have been studied for their role as efficient corrosion inhibitors for steel in acidic media. These findings indicate the compound's applicability in protecting industrial materials from corrosion, which is crucial for extending the lifespan of metal components in harsh environments (Yadav et al., 2015).